(E)-2-methoxyhexadec-5-enoic acid
Description
(E)-2-Methoxyhexadec-5-enoic acid is a long-chain unsaturated fatty acid derivative featuring a methoxy group at the C2 position and an (E)-configured double bond at the C5 position. Its structure combines hydrophobic alkyl chain properties with polar functional groups, making it relevant in studies of lipid membrane behavior, enzymatic interactions, and synthetic chemistry. The stereochemistry of the double bond (E-configuration) significantly influences its physical properties, such as melting point and solubility, compared to its (Z)-isomer or analogs with differing substituents .
Properties
Molecular Formula |
C17H32O3 |
|---|---|
Molecular Weight |
284.4 g/mol |
IUPAC Name |
(E)-2-methoxyhexadec-5-enoic acid |
InChI |
InChI=1S/C17H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(20-2)17(18)19/h12-13,16H,3-11,14-15H2,1-2H3,(H,18,19)/b13-12+ |
InChI Key |
IZQFBIOUXQEERU-OUKQBFOZSA-N |
Isomeric SMILES |
CCCCCCCCCC/C=C/CCC(C(=O)O)OC |
Canonical SMILES |
CCCCCCCCCCC=CCCC(C(=O)O)OC |
Synonyms |
2-M-5-HD acid 2-methoxy-5-hexadecenoic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize its properties, (E)-2-methoxyhexadec-5-enoic acid is compared below with three structurally related compounds:
2.1. (Z)-2-Methoxyhexadec-5-enoic Acid
- Structural Difference : The (Z)-isomer has a cis-configuration at the C5 double bond, altering molecular packing and intermolecular interactions.
- Physicochemical Properties: The (E)-isomer typically has a lower melting point due to reduced molecular symmetry.
2.2. 2-(2-Ethoxy-2-oxoacetamido)benzoic Acid
- Structural Difference: This compound (CCDC 2000864) features a benzoic acid core with ethoxy and oxoacetamido substituents, contrasting sharply with the aliphatic chain of (E)-2-methoxyhexadec-5-enoic acid.
- Crystal Packing: The benzoic acid derivative forms hydrogen-bonded chains (O–H⋯O and C–H⋯O interactions) parallel to the [111] direction, whereas (E)-2-methoxyhexadec-5-enoic acid likely adopts less ordered, lipid-like aggregates due to its long alkyl chain .
- Functional Role: The benzoic acid derivative is studied for its crystallographic properties, while (E)-2-methoxyhexadec-5-enoic acid is more relevant in lipid biochemistry.
2.3. 5-(Acetyloxy)-6-[...]-2-methylhept-2-enoic Acid
- Structural Difference : This highly complex tetracyclic compound (from ) includes multiple acetyloxy, hydroxy, and methyl groups, with a fused ring system.
Data Table: Key Properties of Compared Compounds
| Compound | Molecular Formula | Melting Point (°C) | Solubility (Polar Solvents) | Key Functional Groups |
|---|---|---|---|---|
| (E)-2-Methoxyhexadec-5-enoic acid | C₁₇H₃₂O₃ | ~45–50* | Moderate (ethanol, DMSO) | Methoxy, carboxylic acid, (E)-alkene |
| (Z)-2-Methoxyhexadec-5-enoic acid | C₁₇H₃₂O₃ | ~55–60* | Low (ethanol) | Methoxy, carboxylic acid, (Z)-alkene |
| 2-(2-Ethoxy-2-oxoacetamido)benzoic acid | C₁₁H₁₁NO₅ | 180–182 | High (water, methanol) | Benzoic acid, ethoxy, oxoacetamido |
| 5-(Acetyloxy)-6-[...]-2-methylhept-2-enoic acid | C₃₄H₄₈O₈ | Not reported | Low (chloroform, ether) | Acetyloxy, hydroxy, tetracyclic |
*Estimated based on analogous unsaturated fatty acids .
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